Cas no 2138425-26-8 (Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]-)

• Product Name: Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]-
• CAS No: 2138425-26-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5302541
• Update Time: 2025-05-20

Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]-

• Inchi： 1S/C13H24N2O2/c1-2-14-8-10-15(11-9-14)7-6-13(12(16)17)4-3-5-13/h2-11H2,1H3,(H,16,17)
• InChI Key： ALPAAIMZSDMBAO-UHFFFAOYSA-N
• SMILES： C1(CCN2CCN(CC)CC2)(C(O)=O)CCC1

Additional information on Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]-

Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- (CAS No. 2138425-26-8): A Comprehensive Overview

Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]-, identified by its CAS number 2138425-26-8, is a compound of significant interest in the field of pharmaceutical research and development. This molecule, featuring a cyclobutane ring substituted with a carboxylic acid group and an ethyl chain terminated with a piperazine moiety, has garnered attention due to its potential applications in medicinal chemistry and drug design.

The structural features of Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- make it a versatile scaffold for the development of novel therapeutic agents. The presence of the cyclobutane ring imparts rigidity to the molecule, which can be advantageous in optimizing binding interactions with biological targets. Additionally, the carboxylic acid group and the piperazine moiety provide opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in the use of piperazine derivatives as pharmacophores in drug discovery. Piperazines are known for their ability to interact with a wide range of biological targets, including enzymes and receptors. The ethyl chain extending from the piperazine ring in Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- allows for additional modifications, such as acylation or alkylation, which can fine-tune the compound's biological activity.

One of the most compelling aspects of Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- is its potential as a lead compound for the development of new drugs. Its unique structural framework suggests that it may exhibit properties suitable for treating various diseases, including neurological disorders and inflammatory conditions. For instance, piperazine-based compounds have shown promise in the treatment of depression and anxiety disorders due to their ability to modulate neurotransmitter systems.

Recent studies have highlighted the importance of cycloalkane derivatives in medicinal chemistry. The cyclobutane ring in Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- contributes to its stability and bioavailability, making it an attractive candidate for further investigation. Researchers have explored various modifications to the cyclobutane scaffold to improve pharmacokinetic profiles and target specificity. These efforts have led to the discovery of several compounds with significant therapeutic potential.

The carboxylic acid group in Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- offers another avenue for structural diversification. This functional group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, it can be used to link other pharmacophores or to form salt forms that improve solubility and formulation properties.

The combination of these structural elements—cyclobutane ring, carboxylic acid group, and piperazine moiety—makes Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- a valuable starting point for drug discovery efforts. By leveraging its unique chemical properties, researchers can design and synthesize novel compounds with tailored biological activities. This approach has already led to several promising candidates that are being evaluated in preclinical studies.

In conclusion, Cyclobutanecarboxylic acid, 1-[2-(4-ethyl-1-piperazinyl)ethyl]- (CAS No. 2138425-26-8) represents an exciting opportunity in pharmaceutical research. Its distinctive structure and functional groups provide a rich framework for innovation in drug design. As our understanding of its pharmacological properties continues to grow, this compound is likely to play a significant role in the development of new therapeutic agents that address unmet medical needs.